3-chloro-6-fluoro-N-(4-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide
Description
3-chloro-6-fluoro-N-(4-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of benzothiophene derivatives, which have been widely studied for their biological activities.
Scientific Research Applications
Drug Discovery and Development
The compound has been utilized in the realm of drug discovery, particularly in the identification of new chemotypes for ASIC1a inhibitors . ASIC1a is implicated in neurological disorders, and inhibitors can be potential therapeutic agents. The compound’s structural features may contribute to the modulation of ASIC1a activity, offering a pathway for the development of novel treatments for conditions such as stroke or epilepsy.
Organic Synthesis and Chemical Biology
In organic chemistry, the compound serves as a building block for the synthesis of various bioactive molecules. Its unique structure allows for the creation of difluoromethylated derivatives, which are valuable in medicinal chemistry due to their stability and biological activity . The compound’s reactivity can be harnessed to construct complex molecules with potential pharmacological applications.
Material Science
The compound’s properties are being explored in material science, particularly in the study of polar self-organization of ferroelectric nematic-liquid-crystal molecules on atomically flat surfaces . This research has implications for the development of advanced materials with specific electronic and optical properties, which can be used in displays, sensors, and other technologies.
Structural Biology and Pharmacology
In structural biology, the compound has been part of studies aiming to discover CFTR potentiators and inhibitors . CFTR is a protein associated with cystic fibrosis, and modulating its function can lead to new therapeutic strategies. The compound’s interactions with CFTR can provide insights into the protein’s structure and function, aiding drug design efforts.
Computational Chemistry
The compound is included in virtual libraries used for computational screening in drug discovery. It is part of Enamine’s REAL Space, a vast collection of virtual compounds used to identify potential drug candidates through in silico methods . This application leverages the compound’s theoretical properties to predict its behavior in biological systems.
Biochemistry and Molecular Biology
In biochemistry, the compound’s derivatives are investigated for their role as enzyme inhibitors, particularly targeting the SARS-CoV-2 main protease . This research is crucial for the development of antiviral drugs and understanding the molecular mechanisms of viral replication.
Neuropharmacology
The compound’s analogs are studied for their potential as modulators of neurotransmitter receptors, which could lead to new treatments for psychiatric and neurodegenerative disorders . By affecting receptor activity, these compounds can alter neuronal signaling pathways, offering therapeutic benefits.
properties
IUPAC Name |
3-chloro-6-fluoro-N-(4-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClFN2OS2/c1-6-5-19-13(16-6)17-12(18)11-10(14)8-3-2-7(15)4-9(8)20-11/h2-5H,1H3,(H,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSKCTZKRMRTPSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClFN2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-6-fluoro-N-(4-methyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[(4-chloro-3-nitrophenyl)amino]carbonyl}-1-naphthyl benzoate](/img/structure/B5130141.png)
![N-cyclohexyl-2-[2-(2-methylbenzoyl)hydrazino]-2-oxoacetamide](/img/structure/B5130150.png)
![2-{[5-(3-chlorophenyl)-2-furyl]methylene}-6,8-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one](/img/structure/B5130153.png)
![N-({[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]amino}carbonothioyl)-4-fluorobenzamide](/img/structure/B5130155.png)
![N-({1-[(7-fluoro-3-methyl-1-benzofuran-2-yl)carbonyl]-3-piperidinyl}methyl)acetamide](/img/structure/B5130163.png)
![1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl phenoxyacetate](/img/structure/B5130171.png)
![N,N-diethyl-1-{[3-(3-methylphenyl)-1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl}-4-piperidinecarboxamide](/img/structure/B5130184.png)
![4-[(3-methylbenzyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone](/img/structure/B5130213.png)
![2-[(4-chlorophenyl)thio]-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone](/img/structure/B5130241.png)
![2-(allylthio)-4-[2-(benzyloxy)benzylidene]-1,3-thiazol-5(4H)-one](/img/structure/B5130249.png)